Cas no 1260704-83-3 (3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one
• CAS No: 1260704-83-3
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 5345561
• Update Time: 2025-10-29

3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-ethylquinolin-4(1H)-one
• 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one
• 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethylquinolin-4(1H)-one
• 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethylquinolin-4-one

• Inchi： 1S/C21H19N3O3/c1-3-24-13-17(19(25)16-7-5-6-8-18(16)24)21-22-20(23-27-21)14-9-11-15(12-10-14)26-4-2/h5-13H,3-4H2,1-2H3
• InChI Key： SCTPBSUYRIVBOS-UHFFFAOYSA-N
• SMILES： O1C(C2C(C3C=CC=CC=3N(C=2)CC)=O)=NC(C2C=CC(=CC=2)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 559
• XLogP3: 4
• Topological Polar Surface Area: 68.5

Additional information on 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 1260704-83-3)

The compound 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one, identified by its CAS No. 1260704-83-3, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the 1,2,4-oxadiazole and dihydroquinolin-4-one moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in drug discovery and development. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its stability and ability to mimic peptide bonds, making it a valuable building block in pharmaceutical design. Additionally, the dihydroquinolin-4-one moiety contributes to the compound's potential as a fluorescence probe or photosensitizer, aligning with the growing interest in optical materials and bioimaging technologies.

The synthesis of 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one involves multi-step organic reactions, often starting from readily available precursors like 4-ethoxybenzonitrile and ethyl quinoline derivatives. Optimizing these synthetic routes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yields using catalytic methods or microwave-assisted synthesis. These advancements are crucial for scaling up production while minimizing environmental impact.

One of the most searched questions regarding this compound is its potential biological activity. Preliminary studies suggest that derivatives of 1,2,4-oxadiazole exhibit anti-inflammatory, antimicrobial, and anticancer properties. While specific data on CAS No. 1260704-83-3 is still emerging, its structural analogs have shown promise in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), making it a subject of intense research in precision medicine.

Another area of interest is the compound's potential role in agrochemicals. The 4-ethoxyphenyl group, in particular, is a common motif in pesticide and herbicide formulations. Researchers are exploring whether 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one could serve as a lead compound for developing eco-friendly crop protection agents, addressing the global demand for sustainable agriculture solutions.

From a material science perspective, the compound's conjugated π-system and electron-rich heterocycles make it a candidate for organic electronics. Its potential applications in OLEDs (organic light-emitting diodes) or sensors are being investigated, as these industries seek high-performance organic materials with tunable properties. The rise of flexible electronics and wearable technology has further amplified the need for such innovative compounds.

In conclusion, 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 1260704-83-3) represents a multifaceted molecule with broad potential across pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and adaptable properties position it as a valuable subject for ongoing research, particularly in addressing contemporary challenges like drug resistance, sustainable farming, and next-generation electronics. As scientific understanding of this compound deepens, its commercial and academic relevance is expected to grow significantly.